Cas no 64543-56-2 (Phenanthro[4,3-d]-1,3-dioxole-5-carboxamide,8-methoxy-)

• Product Name: Phenanthro[4,3-d]-1,3-dioxole-5-carboxamide,8-methoxy-
• CAS No: 64543-56-2
• MF: C₁₇H₁₃NO₄
• MW: 295.289424657822
• CID: 511485
• Update Time: 2025-04-19

Phenanthro[4,3-d]-1,3-dioxole-5-carboxamide,8-methoxy- Chemical and Physical Properties

Names and Identifiers

• Phenanthro[4,3-d]-1,3-dioxole-5-carboxamide,8-methoxy-
• Aristolamide
• Phenanthro[3,4-d]-1,3-dioxole-5-carboxamide,8-methoxy- (9CI)

• Inchi： 1S/C17H13NO4/c1-20-13-4-2-3-10-9(13)5-6-11-12(17(18)19)7-14-16(15(10)11)22-8-21-14/h2-7H,8H2,1H3,(H2,18,19)
• InChI Key： WRICUAQTIAJGKC-UHFFFAOYSA-N
• SMILES： COC1C2C=CC3C(C=2C=CC=1)=C1C(OCO1)=CC=3C(=O)N

Computed Properties

• Exact Mass: 295.084
• Monoisotopic Mass: 295.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives